Cas no 1173266-63-1 ((5-ethyl-1-propyl-1H-pyrazol-4-yl)methanamine)

• Product Name: (5-ethyl-1-propyl-1H-pyrazol-4-yl)methanamine
• CAS No: 1173266-63-1
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• MDL: MFCD08457195
• CID: 4683444
• PubChem ID: 25248689
• Update Time: 2025-06-08

(5-ethyl-1-propyl-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Ethyl-1-propyl-1H-pyrazol-4-yl)methanamine
• (5-ethyl-1-propylpyrazol-4-yl)methylamine
• STK353382
• SBB026454
• ST45134964
• 1-(5-ethyl-1-propyl-1H-pyrazol-4-yl)methanamine
• [(5-Ethyl-1-propyl-1H-pyrazol-4-yl)methyl]amine
• (5-ethyl-1-propyl-1H-pyrazol-4-yl)methanamine

• MDL： MFCD08457195
• Inchi： 1S/C9H17N3/c1-3-5-12-9(4-2)8(6-10)7-11-12/h7H,3-6,10H2,1-2H3
• InChI Key： SQTGEFQKVPLATJ-UHFFFAOYSA-N
• SMILES： N1(CCC)C(CC)=C(CN)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• Topological Polar Surface Area: 43.8

Additional information on (5-ethyl-1-propyl-1H-pyrazol-4-yl)methanamine

Comprehensive Overview of (5-ethyl-1-propyl-1H-pyrazol-4-yl)methanamine (CAS No. 1173266-63-1)

(5-ethyl-1-propyl-1H-pyrazol-4-yl)methanamine (CAS No. 1173266-63-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core, is increasingly studied for its potential applications in drug discovery and development. The pyrazole moiety is a well-known heterocyclic scaffold that contributes to the compound's bioactivity, making it a valuable candidate for further exploration.

The molecular structure of (5-ethyl-1-propyl-1H-pyrazol-4-yl)methanamine includes an ethyl group at the 5-position and a propyl group at the 1-position of the pyrazole ring, with a methanamine substituent at the 4-position. This configuration enhances its solubility and bioavailability, which are critical factors in pharmaceutical applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and receptor modulators, which are pivotal in treating various diseases.

In recent years, the demand for novel heterocyclic compounds like (5-ethyl-1-propyl-1H-pyrazol-4-yl)methanamine has surged due to their versatility in drug design. The compound's ability to interact with biological targets has made it a subject of interest in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. Its structural features align with current trends in precision medicine, where tailored molecular designs are essential for addressing complex health conditions.

From a synthetic chemistry perspective, CAS No. 1173266-63-1 represents a challenge and an opportunity. The compound's synthesis involves multi-step reactions, including cyclization and functional group transformations, which require expertise in organic synthesis. Advances in catalytic methods and green chemistry have streamlined its production, reducing environmental impact while maintaining high yields. This aligns with the growing emphasis on sustainable chemistry in the pharmaceutical industry.

The pharmacological potential of (5-ethyl-1-propyl-1H-pyrazol-4-yl)methanamine is further underscored by its compatibility with modern high-throughput screening (HTS) techniques. These methods enable rapid evaluation of its interactions with biological targets, accelerating the drug discovery process. Additionally, its structural similarity to other bioactive pyrazoles suggests potential applications in metabolic disorder research and neurodegenerative disease studies.

As the scientific community continues to explore the therapeutic potential of CAS No. 1173266-63-1, its role in personalized medicine and targeted therapy becomes increasingly evident. The compound's modular structure allows for derivatization, enabling researchers to fine-tune its properties for specific applications. This adaptability is crucial in addressing unmet medical needs and advancing next-generation therapeutics.

In conclusion, (5-ethyl-1-propyl-1H-pyrazol-4-yl)methanamine (CAS No. 1173266-63-1) stands as a promising candidate in the realm of medicinal chemistry. Its unique structural features, combined with its potential for diverse pharmacological applications, make it a compound of significant interest. Ongoing research and development efforts are likely to uncover new avenues for its use, further solidifying its importance in the field.